![molecular formula C10H11ClFN B3072121 N-[(2-Chloro-4-fluorophenyl)methyl]cyclopropanamine CAS No. 1016534-10-3](/img/structure/B3072121.png)
N-[(2-Chloro-4-fluorophenyl)methyl]cyclopropanamine
Overview
Description
N-[(2-Chloro-4-fluorophenyl)methyl]cyclopropanamine, also known as N-CFPC, is an organic compound that is used in various scientific research applications. It is a cyclopropanamine derivative with a fluorine and chlorine atom attached to a phenyl group. Due to its unique structure, N-CFPC has a wide range of applications in the fields of organic synthesis, pharmacology, and biochemistry.
Scientific Research Applications
Neurokinin-1 Receptor Antagonists
N-[(2-Chloro-4-fluorophenyl)methyl]cyclopropanamine derivatives have been investigated for their potential as neurokinin-1 (NK1) receptor antagonists, which are relevant in clinical contexts for their efficacy in emesis (nausea and vomiting) and depression treatment. For instance, a specific compound, 1-(5-[[(2R,3S)-2-([(1R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethyl]oxy)-3-(4-fluorophenyl)morpholin-4-yl]methyl]-2H-1,2,3-triazol-4-yl)-N,N-dimethylmethanamine hydrochloride, demonstrated high affinity and effectiveness in preclinical tests relevant to these conditions (Harrison et al., 2001).
LSD1 Inhibitors
Cyclopropanamine compounds, including those related to N-[(2-Chloro-4-fluorophenyl)methyl]cyclopropanamine, have been explored for their use as inhibitors of lysine-specific demethylase 1 (LSD1). LSD1 plays a crucial role in the regulation of gene expression through histone modification. The inhibition of LSD1 has been studied for therapeutic applications in various neurological disorders, including schizophrenia and Alzheimer's disease (Blass, 2016).
Antimicrobial Studies
Derivatives of N-[(2-Chloro-4-fluorophenyl)methyl]cyclopropanamine have been synthesized and evaluated for their antimicrobial properties. A series of compounds were prepared and tested against different strains of bacteria and fungi, showcasing the potential of these compounds in developing new antimicrobial agents (Patel et al., 2007).
Neuroprotective and Anticonvulsant Effects
Research has also delved into the neuroprotective and anticonvulsant properties of compounds structurally related to N-[(2-Chloro-4-fluorophenyl)methyl]cyclopropanamine. These studies highlight the potential therapeutic benefits of such compounds in protecting against cognitive dysfunction and convulsions, further indicating their relevance in the treatment of neurological disorders (Ogawa et al., 1994).
Synthetic Applications
From a synthetic perspective, N-[(2-Chloro-4-fluorophenyl)methyl]cyclopropanamine and its derivatives serve as valuable building blocks in organic chemistry. They are utilized in constructing complex molecules with potential biological activity, demonstrating the versatility and utility of these compounds in synthetic organic chemistry (Bezdudny et al., 2011).
properties
IUPAC Name |
N-[(2-chloro-4-fluorophenyl)methyl]cyclopropanamine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11ClFN/c11-10-5-8(12)2-1-7(10)6-13-9-3-4-9/h1-2,5,9,13H,3-4,6H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LWDWKBBCWKPYGO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1NCC2=C(C=C(C=C2)F)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11ClFN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.65 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(2-Chloro-4-fluorophenyl)methyl]cyclopropanamine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[4-(Trifluoromethyl)benzoyl]-1,4-diazepane](/img/structure/B3072060.png)
![1-[3-(Trifluoromethyl)benzoyl]-1,4-diazepane](/img/structure/B3072066.png)
